Cas no 884660-47-3 (6-fluoro-5-iodo-pyridin-2-amine)

6-fluoro-5-iodo-pyridin-2-amine structure

884660-47-3 structure

Product Name:6-fluoro-5-iodo-pyridin-2-amine

CAS No:884660-47-3

MF:C₅H₄FIN₂

MW:238.001536369324

MDL:MFCD09032812

CID:1026452

PubChem ID:11514211

Update Time:2024-10-26

6-fluoro-5-iodo-pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 6-Fluoro-5-iodopyridin-2-amine
- 6-amino-2-fluoro-3-iodopyridine
- 6-FLUORO-5-IODO-PYRIDIN-2-YLAMINE
- 2-Pyridinamine, 6-fluoro-5-iodo-
- BCOJWGIXSPPNSA-UHFFFAOYSA-N
- 5-Iodo-6-fluoropyridine-2-amine
- 4144AC
- FCH1390580
- AX8216554
- AB0049674
- ST24045379
- 6-fluoro-5-iodo-pyridin-2-amine
- 6-Fluoro-5-iodo-2-pyridinamine (ACI)
- 2-Amino-6-fluoro-5-iodopyridine
- 884660-47-3
- DTXSID90467865
- DS-14705
- CS-0060440
- DB-108116
- SY115989
- SCHEMBL3059112
- EN300-323204
- F30183
- MFCD09032812
- J-518738
- AKOS015964576
- MDL： MFCD09032812
- Inchi： 1S/C5H4FIN2/c6-5-3(7)1-2-4(8)9-5/h1-2H,(H2,8,9)
- InChI Key： BCOJWGIXSPPNSA-UHFFFAOYSA-N
- SMILES： FC1C(I)=CC=C(N)N=1

Computed Properties

Exact Mass: 237.94000
Monoisotopic Mass: 237.94032g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9
XLogP3: 1.6

Experimental Properties

Density: 2.1±0.1 g/cm3
Boiling Point: 310.7±42.0 °C at 760 mmHg
Flash Point: 141.7±27.9 °C
PSA: 39.64000
LogP: 1.33760
Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-fluoro-5-iodo-pyridin-2-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-fluoro-5-iodo-pyridin-2-amine Pricemore >>

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Alichem	A029015068-250mg	6-Amino-2-fluoro-3-iodopyridine	884660-47-3	95%	250mg	$191.45	2023-08-31
Alichem	A029015068-1g	6-Amino-2-fluoro-3-iodopyridine	884660-47-3	95%	1g	$479.77	2023-08-31
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Chemenu	CM124225-1g	6-fluoro-5-iodopyridin-2-amine	884660-47-3	95%	1g	$394	2021-08-05
Chemenu	CM124225-5g	6-fluoro-5-iodopyridin-2-amine	884660-47-3	95%	5g	$1189	2021-08-05
TRC	F601055-30mg	6-Fluoro-5-iodopyridin-2-amine	884660-47-3		30mg	$ 50.00	2022-06-04
TRC	F601055-60mg	6-Fluoro-5-iodopyridin-2-amine	884660-47-3		60mg	$ 70.00	2022-06-04

6-fluoro-5-iodo-pyridin-2-amine Production Method

Production Method 1

141-86-6

884660-47-3

Reaction Conditions

1.1 Reagents: Acetic acid , Sulfuric acid Solvents: Water ; 0.5 h, 50 °C; 50 °C → rt
1.2 Reagents: Iodine ; 0.5 h, rt
1.3 Reagents: Periodic acid (H5IO6) ; 5 h, 55 °C; 5 h, rt
1.4 Reagents: Sodium thiosulfate ; rt
2.1 Solvents: Pyridine ; 12 h, rt
2.2 Solvents: Water ; rt
3.1 Reagents: Tetrafluoroboric acid Solvents: Water ; rt → -5 °C
3.2 Reagents: Sodium sulfite Solvents: Water ; 2 h, -5 °C
3.3 Reagents: Ammonium hydroxide Solvents: Water ; pH 7, -5 °C
4.1 Reagents: Sulfuric acid Solvents: Methanol , Water ; 12 h, 25 °C
4.2 Reagents: Ammonium hydroxide Solvents: Water ; pH 7, 25 °C

Reference

Syntheses of Pyridine C-Nucleosides as Analogues of the Natural Nucleosides dC and dU

Sun, Zhenhua; et al, Journal of Organic Chemistry, 2006, 71(7), 2922-2925

Production Method 2

884660-46-2

884660-47-3

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol , Water ; 12 h, 25 °C
1.2 Reagents: Ammonium hydroxide Solvents: Water ; pH 7, 25 °C

Reference

Syntheses of Pyridine C-Nucleosides as Analogues of the Natural Nucleosides dC and dU

Sun, Zhenhua; et al, Journal of Organic Chemistry, 2006, 71(7), 2922-2925

Production Method 3

884660-45-1

884660-47-3

Reaction Conditions

1.1 Reagents: Tetrafluoroboric acid Solvents: Water ; rt → -5 °C
1.2 Reagents: Sodium sulfite Solvents: Water ; 2 h, -5 °C
1.3 Reagents: Ammonium hydroxide Solvents: Water ; pH 7, -5 °C
2.1 Reagents: Sulfuric acid Solvents: Methanol , Water ; 12 h, 25 °C
2.2 Reagents: Ammonium hydroxide Solvents: Water ; pH 7, 25 °C

Reference

Syntheses of Pyridine C-Nucleosides as Analogues of the Natural Nucleosides dC and dU

Sun, Zhenhua; et al, Journal of Organic Chemistry, 2006, 71(7), 2922-2925

Production Method 4

856851-34-8

884660-47-3

Reaction Conditions

1.1 Solvents: Pyridine ; 12 h, rt
1.2 Solvents: Water ; rt
2.1 Reagents: Tetrafluoroboric acid Solvents: Water ; rt → -5 °C
2.2 Reagents: Sodium sulfite Solvents: Water ; 2 h, -5 °C
2.3 Reagents: Ammonium hydroxide Solvents: Water ; pH 7, -5 °C
3.1 Reagents: Sulfuric acid Solvents: Methanol , Water ; 12 h, 25 °C
3.2 Reagents: Ammonium hydroxide Solvents: Water ; pH 7, 25 °C

Reference

Syntheses of Pyridine C-Nucleosides as Analogues of the Natural Nucleosides dC and dU

Sun, Zhenhua; et al, Journal of Organic Chemistry, 2006, 71(7), 2922-2925